N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(5-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C24H20N4O6/c1-31-18-6-2-15(3-7-18)23-26-24(34-27-23)16-4-9-22(30)28(13-16)14-21(29)25-17-5-8-19-20(12-17)33-11-10-32-19/h2-9,12-13H,10-11,14H2,1H3,(H,25,29)
• InChI Key: DQVYDNGELMKCON-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C(=O)C=C3)CC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C24H20N4O6
• Molecular Weight: 460.4 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(5-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C24H20N4O6 and its molecular weight is 460.446. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(5-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(5-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anticancer Activity : A study by Al-Sanea et al. (2020) reported the synthesis of compounds with a structure similar to the queried chemical, which exhibited appreciable cancer cell growth inhibition against various cancer cell lines, highlighting its potential as an anticancer agent (Al-Sanea et al., 2020).

• Cytotoxic and Antimicrobial Agents : Research by Kaya et al. (2017) involved the design and synthesis of hydrazide and oxadiazole derivatives, starting with 3-methoxyphenol, which were evaluated for their in vitro antimicrobial activity against various bacteria and fungi. These compounds also displayed antiproliferative activity against human tumor cell lines (Kaya et al., 2017).

• Computational and Pharmacological Evaluation : A study by Faheem (2018) focused on the computational and pharmacological potential of 1,3,4-oxadiazole and pyrazole novel derivatives, including toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions (Faheem, 2018).

• Synthesis and Spectral Analysis : Gomaa (2011) explored the reaction of certain compounds to form new derivatives, which were then characterized based on elemental analysis and spectral data, contributing to the understanding of these complex chemical structures (Gomaa, 2011).

• Pyrolysis Study : A study by Werstiuk et al. (2006) investigated the gas-phase pyrolysis of a compound similar to the queried chemical, providing insights into its chemical behavior and properties through photoelectron spectroscopy and DFT calculations (Werstiuk et al., 2006).

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit inhibition ofcholinestrases and lipoxygenase enzymes . These enzymes play crucial roles in neural signal transmission and inflammation, respectively.

Mode of Action

Sulfonamides are known to inhibit bacterial enzymes, while benzodioxane derivatives have been reported to exhibit anti-inflammatory and antioxidant activities .

Pharmacokinetics

Similar compounds are known to have good bioavailability and are metabolized in the liver .

Result of Action

The compound has been reported to exhibit antibacterial activity, specifically inhibiting the growth of Escherichia coli and Bacillus subtilis biofilms . This suggests that it could potentially be used as an antibacterial agent.